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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091 Get Quote

An In-depth Technical Guide to Ethyl 2-butynoate

CAS Number: 4341-76-8

This technical guide provides a comprehensive overview of Ethyl 2-butynoate, including its

chemical and physical properties, safety information, a detailed experimental protocol for its

synthesis, and its applications in chemical reactions. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Identifiers and Formula
Identifier Value

CAS Number 4341-76-8[1][2][3][4]

Molecular Formula C₆H₈O₂[1][2][4]

Molecular Weight 112.13 g/mol [1][3][4]

IUPAC Name ethyl but-2-ynoate[2]

Synonyms Ethyl tetrolate, 2-Butynoic acid ethyl ester[2][3]

SMILES CCOC(=O)C#CC[3]

InChIKey FCJJZKCJURDYNF-UHFFFAOYSA-N[2]
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A summary of the key physical and chemical properties of Ethyl 2-butynoate is presented

below.

Property Value

Appearance Grey to red to brown powder or liquid[2]

Boiling Point 160-161 °C at 730 mmHg[3]

Density 0.962 g/mL at 25 °C[3]

Refractive Index n20/D 1.436[3]

Flash Point 62 °C (143.6 °F) - closed cup

Solubility

Miscible with water, chloroform, and ethyl

acetate.[1][2] Insoluble in water, but soluble in

ethyl acetate and chloroform.[1]

Storage Temperature 2-8°C[2]

Safety and Handling
Ethyl 2-butynoate is classified as an irritant and is combustible.[5][6] Appropriate safety

precautions should be taken during handling and storage.

Hazard Statement Code

Causes skin irritation H315[5][7]

Causes serious eye irritation H319[5][7]

May cause respiratory irritation H335[5][7]

Combustible liquid H227[6]

Harmful if swallowed H302[6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]
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P264: Wash skin thoroughly after handling.[7]

P271: Use only outdoors or in a well-ventilated area.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Experimental Protocol: Synthesis of Ethyl 2-
butynoate
The synthesis of Ethyl 2-butynoate can be achieved via Fischer esterification of 2-butynoic

acid with ethanol, using a strong acid as a catalyst.

Materials:

2-Butynoic acid

Anhydrous ethanol

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dichloromethane

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.echemi.com/sds/ethyl2-butynoate-pid_Seven36881.html
https://www.echemi.com/sds/ethyl2-butynoate-pid_Seven36881.html
https://www.echemi.com/sds/ethyl2-butynoate-pid_Seven36881.html
https://www.echemi.com/sds/ethyl2-butynoate-pid_Seven36881.html
https://www.echemi.com/sds/ethyl2-butynoate-pid_Seven36881.html
https://www.benchchem.com/product/b042091?utm_src=pdf-body
https://www.benchchem.com/product/b042091?utm_src=pdf-body
https://www.benchchem.com/product/b042091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rotary evaporator

Procedure:

In a dry round-bottom flask, dissolve 2-butynoic acid in an excess of anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic

catalyst. Repeat the washing until no more gas evolves.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Evaporate the solvent using a rotary evaporator to obtain crude Ethyl 2-butynoate.

The crude product can be further purified by distillation under reduced pressure.

Reactions and Applications
Ethyl 2-butynoate is a versatile reagent in organic synthesis, serving as a precursor for

various complex molecules.[1] It is known to participate in several types of reactions, including

cycloadditions and codimerizations.

As an electron-deficient alkyne, it is utilized in the rhodium(I)/H8-BINAP complex-catalyzed

codimerization with alkenes to form 1,3-dienes.[1] Furthermore, it undergoes annulation
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reactions with thioamides, catalyzed by tri-n-butylphosphine, to produce thiazolines.[1]

Below is a diagram illustrating the role of Ethyl 2-butynoate as a synthetic intermediate.

Synthetic Pathways of Ethyl 2-butynoate

Starting Material

Reaction Types Product Classes

Ethyl 2-butynoate

Rhodium-catalyzed Codimerization+ Alkene

Phosphine-catalyzed Annulation
+ Thioamide

1,3-Dienes

Thiazolines

Click to download full resolution via product page

Caption: Synthetic utility of Ethyl 2-butynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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